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Compound of Interest

Compound Name: Neryl butyrate

Cat. No.: B1588603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of neryl butyrate, a significant flavor and

fragrance compound. This document outlines its chemical identity, physicochemical properties,

synthesis protocols, and known biological context, presented for the scientific community.

Chemical Identity and Synonyms
Neryl butyrate is chemically defined as the butanoate ester of nerol. Its unique chemical

structure contributes to its characteristic fruity and floral aroma.

CAS Number: 999-40-6[1][2][3]

A comprehensive list of synonyms for neryl butyrate includes:

(2Z)-3,7-dimethyl-2,6-octadien-1-yl butanoate[2]

(2Z)-3,7-dimethyl-2,6-octadien-1-yl butyrate[2]

(Z)-3,7-dimethyl-2,6-octadien-1-yl butanoate[2]

(Z)-3,7-dimethylocta-2,6-dien-1-yl butanoate

(Z)-Neryl butanoate[2]
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[(2Z)-3,7-dimethylocta-2,6-dienyl] butanoate[4]

Butanoic acid, (2Z)-3,7-dimethyl-2,6-octadien-1-yl ester[4]

Butanoic acid, (2Z)-3,7-dimethyl-2,6-octadienyl ester[1][2]

Butyric acid, 3,7-dimethyl-2,6-octadienyl ester, (Z)-[1]

cis-3,7-dimethyl-2,6-octadien-1-yl butanoate[2]

cis-Neryl butanoate[2]

cis-Neryl butyrate[2]

Neryl butanoate[3][4]

Neryl N-butyrate[2]

Physicochemical Properties
A summary of the key physicochemical properties of neryl butyrate is presented in the table

below, providing a comparative overview of its characteristics.
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Property Value Source(s)

Molecular Formula C14H24O2 [1][5]

Molecular Weight 224.34 g/mol [1][4]

Appearance Colorless to pale yellow liquid [1]

Odor Sweet, leafy, floral [1]

Boiling Point
239.0 to 240.0 °C at 760 mm

Hg
[1]

Density 0.898 - 0.910 g/cm³ [1]

Specific Gravity 0.89800 at 25.00 °C [5]

Refractive Index 1.4539 - 1.4650 [1]

Flash Point > 230.00 °F TCC (> 110.00 °C) [5]

Solubility
Soluble in alcohol; insoluble in

water.
[1][6]

Experimental Protocols
The synthesis of neryl butyrate is primarily achieved through the esterification of nerol with

butyric acid or its derivatives. Both chemical and enzymatic methods have been employed.

Chemical Synthesis: Fischer Esterification
This method involves the reaction of nerol with butyric acid in the presence of an acid catalyst.

Materials:

Nerol

Butyric acid

Sulfuric acid (9 M) or another suitable acid catalyst

Toluene (as an entrainer for azeotropic distillation)
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Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

Organic solvent for extraction (e.g., diethyl ether)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark apparatus,

combine nerol and a molar excess of butyric acid.

Add a catalytic amount of concentrated sulfuric acid.

Add toluene to the reaction mixture.

Heat the mixture to reflux. The water produced during the reaction will be removed as an

azeotrope with toluene, which is collected in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Once the reaction is complete, cool the mixture to room temperature.

Wash the reaction mixture with a saturated sodium bicarbonate solution to neutralize the

excess acid.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the mixture and remove the solvent under reduced pressure to obtain the crude neryl
butyrate.

Purify the product by fractional distillation under reduced pressure.

Enzymatic Synthesis
Enzymatic synthesis offers a greener alternative, often providing high selectivity under mild

reaction conditions.
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Materials:

Nerol

Butyric acid or an acyl donor like ethyl butyrate

Immobilized lipase (e.g., Novozyme 435 or Eversa Transform 2.0)[7][8]

Solvent (optional, can be performed in a solvent-free system)[8]

Procedure:

Combine nerol and butyric acid (or ethyl butyrate) in a reaction vessel. A 1:5 molar ratio of

nerol to butyric acid has been shown to be effective.[7]

Add the immobilized lipase to the mixture. A biocatalyst load of 15% (w/w) can be utilized.[7]

Incubate the reaction mixture at a controlled temperature (e.g., 50 °C) with agitation for a

specified duration (e.g., 6 hours).[7]

Monitor the conversion of nerol to neryl butyrate using GC analysis.

Upon completion, separate the immobilized enzyme from the reaction mixture by filtration for

potential reuse.

The product can be purified using column chromatography or distillation.

Analytical Characterization
The identity and purity of the synthesized neryl butyrate can be confirmed using the following

analytical techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the

molecular weight of the product.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): To elucidate the

chemical structure of the compound.
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Signaling Pathways and Biological Context
While specific signaling pathways for neryl butyrate are not extensively documented, the

biological activities of its constituent parts, nerol and butyrate, as well as structurally similar

compounds, provide valuable context for researchers.

Nerol and Related Terpenes: Nerol and its isomer geraniol are known to possess various

biological activities. For instance, neryl acetate, a structurally similar ester, has been shown to

play a role in skin barrier function.[9]

Butyrate as a Short-Chain Fatty Acid: Butyrate is a well-studied short-chain fatty acid (SCFA)

produced by the gut microbiota. It is known to have a wide range of biological effects, including

anti-inflammatory, anti-obesity, and antioxidant properties. Butyrate can influence cellular

processes by inhibiting histone deacetylases (HDACs) and activating G-protein coupled

receptors such as FFAR2 and FFAR3.[10] These mechanisms lead to the regulation of gene

expression and modulation of various metabolic and inflammatory pathways.[10]
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Caption: Synthesis of Neryl Butyrate via Esterification.
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Caption: Conceptual Diagram of Butyrate's Biological Influence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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